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Compound of Interest

Compound Name: (+)-Isomenthol
CAS No.: 63903-52-6
Cat. No.: B7771115
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the
monoterpenoid (+)-isomenthol. The information presented herein is intended to support
research, quality control, and drug development activities by offering detailed spectral data and
standardized experimental protocols.

Data Presentation

The following tables summarize the key spectroscopic data for (+)-isomenthol, including
Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry
(MS).

'H NMR Spectroscopic Data

Table 1: *H NMR Chemical Shifts for (+)-lsomenthol
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Proton Assignment Chemical Shift (d) in ppm
H-1 (CH-OH) 3.787
H-2 (CH-CH(CHs)2) 1.97
H-3eq 1.601
H-4ax 1.54
H-5ax 1.52
H-6eq 1.49
H-3ax 1.43
H-8 (CH(CHs)z2) 1.36
H-6ax 1.30
H-5eq 1.149
H-7 (CHs) 0.927
H-9/H-10 (CH(CHs)2) 0.863

Solvent: CDCIs, Frequency: 400 MHz

3C NMR Spectroscopic Data

Table 2: 13C NMR Chemical Shifts for (+)-lsomenthol
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Carbon Assignment Chemical Shift (d) in ppm
C1 (CH-OH) 71.3

C2 (CH-CH(CHs)2) 50.1

C3 (CHz) 34.6

C4 (CH) 315

C5 (CH2) 25.8

C6 (CHz2) 22.9

C7 (CHs) 22.3

C8 (CH) 21.0

C9/C10 (CH(CHs)2) 20.0, 16.9

Solvent: CDCl3

Infrared (IR) Spectroscopy Data

Table 3: Characteristic IR Absorption Bands for (+)-lsomenthol

Wavenumber (cm~?) Vibrational Mode Intensity
~3350 O-H stretch (alcohol) Strong, Broad
2955, 2928, 2870 C-H stretch (alkane) Strong
~1450 CHz bend (scissoring) Medium
~1370 CHs bend (umbrella) Medium
C-O stretch (secondary
~1100 Strong
alcohol)

Note: The exact peak positions can vary slightly based on the sample preparation method (e.qg.,
thin film, KBr pellet).
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Mass Spectrometry (MS) Data

Table 4: Key Mass-to-Charge Ratios (m/z) and Relative Intensities for (+)-lsomenthol (Electron

lonization)
m/z Relative Intensity (%) Possible Fragment
156 15 [M]* (Molecular lon)
141 10 [M-CHs]*
138 13.0 [M-H20]*
123 22.3 [M-H20-CHs]*
95 54.6
81 56.3
71 100.0 (Base Peak)
55 35.0
43 25.6
41 28.9

Source Temperature: 260 °C, Sample Temperature: 150 °C, lonization Energy: 75 eV[1]

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented above.
Instrument-specific parameters should be optimized for best results.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: Dissolve 5-10 mg of (+)-isomenthol in approximately 0.5-0.7 mL of
deuterated chloroform (CDCls).

¢ Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

e 1H NMR Acquisition:
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o Acquire the spectrum at room temperature.
o Use a sufficient number of scans to achieve a good signal-to-noise ratio.

o Reference the spectrum to the residual solvent peak of CDCIs (& 7.26 ppm).

e 13C NMR Acquisition:
o Acquire the spectrum using a proton-decoupled pulse sequence.

o Alonger acquisition time and a greater number of scans are typically required compared
to 'H NMR.

o Reference the spectrum to the CDCIs solvent peak (& 77.16 ppm).

Infrared (IR) Spectroscopy

o Sample Preparation (KBr Pellet Method):

o Grind 1-2 mg of (+)-isomenthol with approximately 100-200 mg of dry, spectroscopic
grade potassium bromide (KBr) in an agate mortar.

o Press the mixture into a thin, transparent pellet using a hydraulic press.
e Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer.
o Data Acquisition:

o Record a background spectrum of a blank KBr pellet.

o Acquire the sample spectrum over the range of 4000-400 cm™1,

o The final spectrum should be presented in terms of transmittance or absorbance.

Mass Spectrometry (MS)

e Sample Introduction: Introduce a dilute solution of (+)-isomenthol in a volatile organic
solvent (e.g., methanol or dichloromethane) into the mass spectrometer, often via a gas
chromatography (GC) system for separation and purification.
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 Instrumentation: Employ a mass spectrometer equipped with an electron ionization (El)

source.
o Data Acquisition:

o Use a standard ionization energy of 70 eV.

o Acquire the mass spectrum over a mass range of m/z 40-200.

o The resulting spectrum will show the molecular ion and characteristic fragment ions.

Visualization

The following diagrams illustrate the logical workflow for the spectroscopic identification of an

organic compound like (+)-isomenthol.
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Workflow for Spectroscopic Identification of (+)-lsomenthol
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Caption: Workflow for the spectroscopic identification of (+)-isomenthol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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